![molecular formula C18H28N2O3 B3817803 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone](/img/structure/B3817803.png)
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone
Overview
Description
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone involves the inhibition of dopamine transporter, which results in increased levels of dopamine in the brain. This increased dopamine level leads to enhanced neurotransmission, which is responsible for the therapeutic effects observed in various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone include the inhibition of dopamine transporter, which leads to increased levels of dopamine in the brain. This increased dopamine level results in enhanced neurotransmission and improved cognitive function, making it a potential therapeutic agent for the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone in lab experiments include its high potency and selectivity as a dopamine transporter inhibitor, making it a valuable tool for studying the role of dopamine in various neurological disorders. The limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle and synthesize the compound.
Future Directions
The future directions for research on 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone include the development of novel derivatives with improved pharmacological properties and the investigation of its potential applications in the treatment of other neurological disorders such as depression and addiction. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to explore its potential as a diagnostic tool for various neurological disorders.
Scientific Research Applications
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit significant activity as a dopamine transporter inhibitor, making it a potential therapeutic agent for the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
3-hydroxy-1-[(3-methoxyphenyl)methyl]-3-[[methyl(propan-2-yl)amino]methyl]piperidin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3/c1-14(2)19(3)13-18(22)9-6-10-20(17(18)21)12-15-7-5-8-16(11-15)23-4/h5,7-8,11,14,22H,6,9-10,12-13H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXUVILUEJVWXJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)CC1(CCCN(C1=O)CC2=CC(=CC=C2)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.